3,5-dimethyl-2,6-diphenyl-4H-pyran-4-one

• IUPAC Name: 3,5-dimethyl-2,6-diphenylpyran-4-one
• InChI: InChI=1S/C19H16O2/c1-13-17(20)14(2)19(16-11-7-4-8-12-16)21-18(13)15-9-5-3-6-10-15/h3-12H,1-2H3
• InChI Key: GHICQRZIENHICV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C(C1=O)C)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H16O2
• DSSTOX Substance ID: DTXSID60353903
• Molecular Weight: 276.3 g/mol
• CAS RN: 109614-24-6

Description

Synthesis Analysis

The synthesis of 3,5-dimethyl-2,6-diphenyl-4H-pyran-4-one and related derivatives typically involves condensation reactions or multi-component reactions. For example, Emmick and Letsinger (2003) detailed a synthesis approach for this compound through annulation and cyclization reactions, highlighting its straightforward preparation from dibenzyl ketone (Emmick & Letsinger, 2003).

Molecular Structure Analysis

The molecular structure of 3,5-dimethyl-2,6-diphenyl-4H-pyran-4-one derivatives has been analyzed through various techniques, including X-ray crystallography. These analyses provide insights into the spatial arrangement of atoms and the electronic configuration, essential for understanding the compound's chemical behavior (Iwasaki & Akiba, 1984).

Chemical Reactions and Properties

The chemical reactions involving 3,5-dimethyl-2,6-diphenyl-4H-pyran-4-one derivatives often explore their ability to participate in further synthetic modifications. For example, reactions with DMF-DMA lead to novel conjugated pyrans, showing the compound's versatility in synthetic chemistry (Obydennov et al., 2022).

Physical Properties Analysis

The physical properties of 3,5-dimethyl-2,6-diphenyl-4H-pyran-4-one derivatives, such as solubility, melting point, and crystalline structure, have been investigated to determine their suitability for various applications. These properties are crucial for the compound's processing and application in material science (F. Iwasaki & K. Akiba, 1984).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and electrochemical behavior, have been studied extensively. For instance, the electrochemical and photochromic behavior of derivatives indicates potential applications in electronic devices and materials science (Navarro et al., 2005).